Cas no 150254-19-6 (2-(2,4-Dimethylphenyl)propanoic acid)

• Product Name: 2-(2,4-Dimethylphenyl)propanoic acid
• CAS No: 150254-19-6
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 2918329
• PubChem ID: 19824807
• Update Time: 2025-11-01

2-(2,4-Dimethylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dimethylphenyl)propanoic acid
• 2-(2,4-Dimethylphenyl)propionic acid
• 2-(2,4-Dimethylphenyl)propanoic acid

• Inchi： 1S/C11H14O2/c1-7-4-5-10(8(2)6-7)9(3)11(12)13/h4-6,9H,1-3H3,(H,12,13)
• InChI Key： LVVAPTNDJWXUDI-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C=CC(C)=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3

Additional information on 2-(2,4-Dimethylphenyl)propanoic acid

Comprehensive Analysis of 2-(2,4-Dimethylphenyl)propanoic acid (CAS No. 150254-19-6): Properties, Applications, and Industry Insights

2-(2,4-Dimethylphenyl)propanoic acid (CAS No. 150254-19-6) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural properties. This arylpropionic acid derivative features a dimethyl-substituted phenyl ring, which influences its reactivity and potential applications. Researchers are particularly interested in its role as a building block for bioactive molecules, with studies exploring its use in non-steroidal anti-inflammatory drug (NSAID) analogs.

The compound's molecular structure (C11H14O2) combines aromatic and aliphatic characteristics, offering versatility in synthetic chemistry. Recent publications highlight its utility in asymmetric synthesis and as a precursor for chiral auxiliaries. With a molecular weight of 178.23 g/mol, this white to off-white crystalline powder demonstrates moderate solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO), making it suitable for various laboratory applications.

Industry trends show growing demand for 2,4-dimethylphenyl derivatives in material science, particularly for developing advanced polymer modifiers. The compound's thermal stability (decomposition point >200°C) and lipophilic character (logP ~2.8) make it valuable for creating specialty coatings with enhanced durability. Environmental considerations have also prompted studies on its biodegradation pathways, aligning with the green chemistry movement.

Analytical characterization of CAS 150254-19-6 typically involves HPLC purity testing (≥98%), FTIR spectroscopy (characteristic carbonyl stretch at 1710 cm⁻¹), and proton NMR (δ 7.0-7.2 ppm aromatic protons). Storage recommendations emphasize protection from moisture at 2-8°C to maintain stability. Current research explores its potential in metal-organic frameworks (MOFs) for catalytic applications, reflecting broader interest in functional materials.

Safety data indicates 2-(2,4-dimethylphenyl)propionic acid requires standard laboratory precautions (gloves, goggles). While not classified as hazardous under GHS, proper ventilation controls are advised during handling. The compound's structure-activity relationships continue to be investigated, particularly regarding its metabolic profiles compared to similar profen-class compounds.

Market analysis reveals increasing patent filings incorporating 150254-19-6, especially in agrochemical intermediates and electronic materials. Suppliers typically offer the compound in research quantities (100mg-1kg) with certificates of analysis. Recent advancements in continuous flow chemistry have improved its synthetic accessibility, addressing scalability challenges noted in traditional batch methods.

Emerging applications include its use as a photoacid generator (PAG) component in semiconductor lithography, leveraging its UV absorption properties. Comparative studies with ibuprofen derivatives suggest potential structure-modification strategies for enhanced pharmacological properties. The scientific community continues to explore its crystallization behavior and polymorphic forms, important for pharmaceutical formulation development.

Quality control protocols for 2-(2,4-DMP)propanoic acid emphasize residual solvent analysis and heavy metal screening to meet ICH guidelines. Its pKa value (~4.5) influences formulation strategies in drug development. Current Good Manufacturing Practice (cGMP) compliant production is available from select suppliers serving the contract research organization (CRO) market.

Recent publications (2022-2023) highlight novel synthetic routes using enzymatic resolution techniques to obtain optically active forms. The compound's structure-property relationships are being modeled using computational chemistry approaches, including DFT calculations to predict reactivity. These developments position CAS 150254-19-6 as a valuable target for medicinal chemistry optimization programs.

Environmental fate studies indicate moderate soil adsorption (Koc ~300) and aquatic photodegradation half-lives of 5-7 days under simulated sunlight. Regulatory status varies by region, with most jurisdictions classifying it as a non-priority substance. Industry best practices recommend life cycle assessment when scaling up production processes involving this intermediate.